Cas no 1135210-68-2 (Tracazolate hydrochloride)

• Product Name: Tracazolate hydrochloride
• CAS No: 1135210-68-2
• MF: C₁₆H₂₅ClN₄O₂
• MW: 340.848302602768
• CID: 2089993
• PubChem ID: 24871267
• Update Time: 2025-10-20

Tracazolate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Tracazolate hydrochloride
• CCG-220976
• 1135210-68-2
• DA-78566
• DTXCID8025208
• 4-(Butylamino)-1-ethyl-6-methyl1H-pyrazolo[3,4b]pyridine-5-ethylcarboxylatehydrochloride
• HMS1571C13
• DTXSID0045208
• Tox21_110273
• NCGC00015985-08
• SR-01000075239-3
• ethyl 4-(butylamino)-1-ethyl-6-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate hydrochloride
• NCGC00180921-01
• J-002976
• SCHEMBL1061780
• AKOS024456664
• CHEMBL2356666
• SR-01000075239-6
• HY-B1803A
• Tox21_110273_1
• ethyl4-(butylamino)-1-ethyl-6-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylatehydrochloride
• SR-01000075239
• EX-A6821
• ethyl 4-(butylamino)-1-ethyl-6-methylpyrazolo[3,4-b]pyridine-5-carboxylate;hydrochloride
• CS-0013845
• G13247
• Tracazolate (hydrochloride)
• NCGC00015985-03
• MS-25206
• ICI 136753 hydrochloride

• Inchi： 1S/C16H24N4O2.ClH/c1-5-8-9-17-14-12-10-18-20(6-2)15(12)19-11(4)13(14)16(21)22-7-3;/h10H,5-9H2,1-4H3,(H,17,19);1H
• InChI Key： TUIXDPUEMQXVHO-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1=C(C)N=C2C(C=NN2CC)=C1NCCCC)=O

Computed Properties

• Exact Mass: 340.1666037g/mol
• Monoisotopic Mass: 340.1666037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 366
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69Ų

Additional information on Tracazolate hydrochloride

Introduction to Tracazolate Hydrochloride (CAS No. 1135210-68-2) in Modern Chemical and Pharmaceutical Research

Tracazolate Hydrochloride, identified by the chemical abstracts service number 1135210-68-2, is a compound of significant interest in the realm of pharmaceutical chemistry and medicinal biology. This zolotropine derivative has garnered attention for its unique pharmacological properties, particularly in the context of neuroprotective and anti-inflammatory applications. The hydrochloride salt form enhances the solubility and bioavailability of the parent compound, making it a promising candidate for further clinical and experimental investigations.

The molecular structure of Tracazolate Hydrochloride incorporates a benzothiazole core, which is a well-documented scaffold in drug discovery due to its ability to modulate various biological pathways. Recent studies have highlighted the compound's potential in mitigating oxidative stress and inhibiting inflammatory responses, key mechanisms implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The hydrochloride modification not only improves pharmacokinetic profiles but also facilitates its integration into drug delivery systems, thereby enhancing therapeutic efficacy.

In the context of contemporary research, Tracazolate Hydrochloride has been investigated for its role in modulating neurotransmitter activity. Preclinical trials have demonstrated its ability to interact with serotonin and dopamine receptors, suggesting potential applications in treating cognitive disorders and mood regulation disorders. The compound's selectivity profile makes it an attractive alternative to existing pharmacotherapies, which often suffer from side effects due to off-target interactions.

One of the most compelling aspects of Tracazolate Hydrochloride is its mechanism of action, which involves both direct and indirect pathways. Directly, it inhibits the activity of certain enzymes that contribute to neuroinflammation, while indirectly, it enhances the expression of antioxidant proteins. This dual-action approach has been observed to provide more comprehensive protection against neuronal damage compared to single-target therapies. The compound's ability to cross the blood-brain barrier further underscores its potential as a therapeutic agent for central nervous system disorders.

From a synthetic chemistry perspective, Tracazolate Hydrochloride exemplifies the elegance of heterocyclic chemistry in drug design. The synthesis involves multi-step organic transformations that highlight the versatility of benzothiazole derivatives. Researchers have optimized synthetic routes to improve yield and purity, ensuring that pharmaceutical-grade material can be produced efficiently. These advancements in synthetic methodologies are crucial for scaling up production and making the compound more accessible for clinical trials.

The pharmacokinetic properties of Tracazolate Hydrochloride have been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Studies indicate that the hydrochloride salt exhibits rapid absorption after oral administration, with a bioavailability rate that exceeds 80%. This high bioavailability ensures that therapeutic concentrations are achieved within a short timeframe, making it suitable for both acute and chronic treatments. Additionally, preliminary data suggest that the compound has a moderate half-life, allowing for once or twice daily dosing regimens.

Regulatory considerations play a pivotal role in advancing Tracazolate Hydrochloride into clinical practice. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade material meets stringent quality standards. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for evaluating novel compounds like Tracazolate Hydrochloride. Clinical trials are currently underway to gather comprehensive data on safety and efficacy, which will be critical for regulatory approval.

The economic impact of developing Tracazolate Hydrochloride as a therapeutic agent cannot be overstated. Neurodegenerative diseases impose significant financial burdens on healthcare systems worldwide due to their chronic nature and high treatment costs. A cost-effective treatment option could alleviate these burdens while improving patients' quality of life. The potential market for Tracazolate Hydrochloride is vast, given the increasing prevalence of neurodegenerative disorders globally.

Future research directions for Tracazolate Hydrochloride include exploring combination therapies with other neuroprotective agents to enhance outcomes. Additionally, investigating its potential in treating other neurological conditions beyond Alzheimer's and Parkinson's disease could expand its therapeutic applications significantly. Advances in drug delivery technologies may also contribute to optimizing formulations for better patient compliance.

In conclusion,Tracazolate Hydrochloride (CAS No. 1135210-68-2) represents a promising advancement in pharmaceutical research with substantial implications for treating neurological disorders. Its unique pharmacological profile, combined with favorable pharmacokinetic properties, positions it as a candidate for future clinical translation. As research continues to uncover new insights into its mechanisms of action,Tracazolate Hydrochloride is poised to make significant contributions to improving patient care in neurology.